Cas no 2228739-49-7 (1-1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclopropylethan-1-one)

• Product Name: 1-1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclopropylethan-1-one
• CAS No: 2228739-49-7
• MF: C₉H₁₁ClN₂O
• MW: 198.649441003799
• CID: 5846670
• PubChem ID: 165839547
• Update Time: 2025-06-10

1-1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclopropylethan-1-one
• EN300-2006772
• 2228739-49-7
• 1-[1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclopropyl]ethan-1-one

• Inchi： 1S/C9H11ClN2O/c1-6(13)9(3-4-9)7-8(10)11-5-12(7)2/h5H,3-4H2,1-2H3
• InChI Key： UDCIUNWRRYDMEZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C2(C(C)=O)CC2)N(C)C=N1

Computed Properties

• Exact Mass: 198.0559907g/mol
• Monoisotopic Mass: 198.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 34.9Ų

Additional information on 1-1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclopropylethan-1-one

Introduction to 1-1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclopropylethan-1-one (CAS No. 2228739-49-7)

1-1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclopropylethan-1-one (CAS No. 2228739-49-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropyl ring and a substituted imidazole moiety. The combination of these functional groups endows the molecule with a range of potential biological activities, making it a promising candidate for various therapeutic applications.

The chemical structure of 1-1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclopropylethan-1-one is particularly noteworthy due to its potential to interact with specific biological targets. The cyclopropyl ring, known for its high reactivity and conformational rigidity, can enhance the molecule's binding affinity to target proteins. Meanwhile, the substituted imidazole moiety, which is a common feature in many bioactive compounds, can facilitate interactions with receptors and enzymes involved in various physiological processes.

Recent studies have explored the pharmacological properties of 1-1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclopropylethan-1-one. One notable area of research has focused on its potential as an antiviral agent. Preliminary in vitro studies have shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action appears to involve the inhibition of viral replication through the modulation of host cell signaling pathways.

In addition to its antiviral properties, 1-1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclopropylethan-1-one has also been investigated for its anti-inflammatory effects. Inflammation is a complex biological response that plays a crucial role in various diseases, including autoimmune disorders and chronic inflammatory conditions. Studies have demonstrated that this compound can effectively reduce inflammatory markers such as interleukin (IL)-6 and tumor necrosis factor (TNF)-α, suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic profile of 1-1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclopropylethan-1-one has also been evaluated in preclinical models. Results indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It demonstrates good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate intended for systemic administration.

To further validate the therapeutic potential of 1-1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclopropylethan-1-one, several clinical trials are currently underway. These trials aim to assess the safety and efficacy of the compound in human subjects. Early-phase clinical trials have shown promising results, with no significant adverse effects reported at therapeutic doses. However, more extensive studies are needed to fully understand the long-term safety and efficacy profile of this compound.

The development of 1-1-(4-chloro-1-methyl-1H-imidazol-5-yl)cyclopropylethan-1-one as a therapeutic agent is part of a broader effort to discover and develop novel drugs that address unmet medical needs. The unique structural features and multifaceted biological activities of this compound make it an attractive candidate for further investigation and development.

In conclusion, 1-1-(4-chloro-1-methyl-1H-imidazol-5-y)cyclopropylethanone (CAS No. 2228739-49) represents a promising molecule with potential applications in antiviral and anti-inflammatory therapy. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for its future use in clinical settings.